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Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecylcyclohexane, a saturated alicyclic hydrocarbon, is a molecule of interest in various

fields, including organic synthesis and as a component in certain complex mixtures.[1] Its well-

defined chemical structure and predictable physical properties make it a useful model

compound in fundamental research. This technical guide provides a comprehensive overview

of the core chemical and physical characteristics of dodecylcyclohexane, presenting

quantitative data in a structured format, outlining general experimental protocols for property

determination, and visualizing the relationships between its molecular structure and physical

behavior.

Chemical Identity and Molecular Structure
Dodecylcyclohexane consists of a cyclohexane ring to which a dodecyl group is attached. Its

fundamental chemical identifiers are crucial for unambiguous documentation and database

searches.
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Identifier Value Source(s)

Chemical Name Dodecylcyclohexane [2]

Synonyms

n-Dodecylcyclohexane, 1-

Cyclohexyldodecane,

Laurylcyclohexane

[3][4]

CAS Number 1795-17-1 [3][4][5]

Molecular Formula C₁₈H₃₆ [2][3][4][5][6]

Molecular Weight 252.48 g/mol [1][2][5]

IUPAC Standard InChI

InChI=1S/C18H36/c1-2-3-4-5-

6-7-8-9-10-12-15-18-16-13-11-

14-17-18/h18H,2-17H2,1H3

[3][6]

IUPAC Standard InChIKey
BLRBGKYYWDBAQQ-

UHFFFAOYSA-N
[3][6]

Canonical SMILES
CCCCCCCCCCCCC1CCCCC

1
[5]

Physicochemical Properties
The physical properties of dodecylcyclohexane are summarized below. These characteristics

are essential for its handling, purification, and use in various experimental setups.
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Property Value Conditions Source(s)

Melting Point 12.5 °C (285.65 K) @ 760.00 mm Hg [2][5][7]

Boiling Point 331 °C (604.15 K) @ 760.00 mm Hg [2][7][8]

314.85 °C (588 K) [5]

Density 0.8228 g/cm³
liquid @ 20 °C, 750

Torr
[5]

0.8250 g/cm³ @ 20 °C [2]

Refractive Index 1.4550 - 1.4570 [2]

Flash Point 147.1 ± 11.1 °C (est.) [2][7]

Vapor Pressure 0.000306 mmHg @ 25°C [2]

Solubility in Water 0.0001384 mg/L @ 25 °C (est.) [7]

logP (o/w) 9.720 (est.) [2][7]

Experimental Protocols for Property Determination
While the precise historical experimental details for dodecylcyclohexane are embedded in

cited literature, this section outlines the standard, contemporary methodologies for determining

the key physical properties of a liquid alkane like dodecylcyclohexane.

4.1. Melting Point Determination

The melting point is determined by observing the temperature at which the solid phase

transitions to a liquid.

Apparatus: A capillary melting point apparatus is commonly used.

Procedure:

A small, powdered sample of solidified dodecylcyclohexane is packed into a capillary

tube.

The tube is placed in the heating block of the apparatus.
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The sample is heated at a slow, controlled rate.

The temperature range from the first appearance of liquid to the complete liquefaction of

the sample is recorded as the melting point range.

4.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus: A distillation setup including a boiling flask, condenser, thermometer, and heating

mantle is used.

Procedure:

A sample of dodecylcyclohexane is placed in the boiling flask with boiling chips to ensure

smooth boiling.

The apparatus is assembled, and cooling water is circulated through the condenser.

The sample is heated, and the temperature is monitored.

The constant temperature at which the liquid boils and the vapor condenses is recorded

as the boiling point. The atmospheric pressure is also recorded.

4.3. Density Measurement

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer or a digital density meter is used for accurate measurements.

Procedure (using a pycnometer):

The empty pycnometer is weighed.

It is then filled with distilled water of a known temperature and weighed again to determine

the volume.
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The pycnometer is emptied, dried, and filled with dodecylcyclohexane at the same

temperature and weighed.

The density is calculated by dividing the mass of the dodecylcyclohexane by its volume.

4.4. Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters the substance.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of dodecylcyclohexane are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus on the crosshairs.

The refractive index is read from the instrument's scale. The temperature is controlled and

recorded as the refractive index is temperature-dependent.

Structure-Property Relationships
The physical properties of dodecylcyclohexane are a direct consequence of its molecular

structure. The long, non-polar alkyl chain and the saturated cyclohexane ring lead to specific

intermolecular interactions that govern its physical state and behavior.
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Logical Relationship of Dodecylcyclohexane Properties

Molecular Structure
Physical Properties

Dodecylcyclohexane
(C₁₈H₃₆)

Long Dodecyl Chain

Cyclohexane Ring

Non-polar Nature

Density < 1 g/cm³Determines

High Molecular Weight
(252.48 g/mol)

Relatively Low Melting Point
(12.5 °C)

Influences packing

Strong van der Waals ForcesIncreases

Low Water SolubilityLeads to

High Boiling Point
(331 °C)

Results in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Dodecylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156805#dodecylcyclohexane-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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